Cas no 1185299-40-4 ({3-3-(Morpholin-4-ylcarbonyl)phenyl-1,2,4-oxadiazol-5-yl}methylamine Hydrochloride)

• Product Name: {3-3-(Morpholin-4-ylcarbonyl)phenyl-1,2,4-oxadiazol-5-yl}methylamine Hydrochloride
• CAS No: 1185299-40-4
• MF: C₁₄H₁₇ClN₄O₃
• MW: 324.762781858444
• MDL: MFCD12026806
• CID: 1070902
• PubChem ID: 46736913
• Update Time: 2025-11-01

{3-3-(Morpholin-4-ylcarbonyl)phenyl-1,2,4-oxadiazol-5-yl}methylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• {3-[3-(Morpholin-4-ylcarbonyl)phenyl]-1,2,4-oxadiazol-5-yl}methylamine hydrochloride
• (3-[3-(Morpholin-4-ylcarbonyl)phenyl]-1,2,4-oxadiazol-5-yl)methylamine hydrochloride
• CS-0362863
• ({3-[3-(morpholin-4-ylcarbonyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)amine hydrochloride
• 1-{3-[3-(MORPHOLINE-4-CARBONYL)PHENYL]-1,2,4-OXADIAZOL-5-YL}METHANAMINE HYDROCHLORIDE
• ALBB-004193
• 1185299-40-4
• [3-[5-(aminomethyl)-1,2,4-oxadiazol-3-yl]phenyl]-morpholin-4-ylmethanone;hydrochloride
• MFCD12026806
• AKOS015848353
• (3-(5-(Aminomethyl)-1,2,4-oxadiazol-3-yl)phenyl)(morpholino)methanonehydrochloride
• (3-(5-(Aminomethyl)-1,2,4-oxadiazol-3-yl)phenyl)(morpholino)methanone hydrochloride
• {3-3-(Morpholin-4-ylcarbonyl)phenyl-1,2,4-oxadiazol-5-yl}methylamine Hydrochloride

• MDL： MFCD12026806
• Inchi： 1S/C14H16N4O3.ClH/c15-9-12-16-13(17-21-12)10-2-1-3-11(8-10)14(19)18-4-6-20-7-5-18;/h1-3,8H,4-7,9,15H2;1H
• InChI Key： IPSDTVWTYSEJEU-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(C(C2C=CC=C(C3=NOC(CN)=N3)C=2)=O)CC1

Computed Properties

• Exact Mass: 324.0989181g/mol
• Monoisotopic Mass: 324.0989181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on {3-3-(Morpholin-4-ylcarbonyl)phenyl-1,2,4-oxadiazol-5-yl}methylamine Hydrochloride

Comprehensive Overview of {3-3-(Morpholin-4-ylcarbonyl)phenyl-1,2,4-oxadiazol-5-yl}methylamine Hydrochloride (CAS No. 1185299-40-4)

The compound {3-3-(Morpholin-4-ylcarbonyl)phenyl-1,2,4-oxadiazol-5-yl}methylamine Hydrochloride (CAS No. 1185299-40-4) is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a morpholine moiety and an oxadiazole ring, makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy and precision medicine.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in cancer research and neurodegenerative diseases. The 1,2,4-oxadiazole scaffold, a key component of this compound, is known for its bioisosteric properties, often enhancing metabolic stability and bioavailability. This has led to a growing interest in structure-activity relationship (SAR) studies, with CAS No. 1185299-40-4 frequently cited in academic literature. Its hydrochloride salt form further improves solubility, a critical factor in drug formulation.

From a synthetic chemistry perspective, the incorporation of a morpholin-4-ylcarbonyl group introduces versatility in molecular interactions, particularly in hydrogen bonding and van der Waals forces. This feature is often leveraged in medicinal chemistry to optimize ligand-receptor binding. Additionally, the methylamine side chain offers opportunities for further derivatization, making it a valuable intermediate in combinatorial chemistry libraries. Such attributes have positioned this compound as a subject of interest in high-throughput screening (HTS) campaigns.

The rise of AI-driven drug discovery has further amplified the relevance of CAS No. 1185299-40-4. Computational models frequently utilize its structural data to predict binding affinities and ADME properties. Questions like "How does {3-3-(Morpholin-4-ylcarbonyl)phenyl-1,2,4-oxadiazol-5-yl}methylamine Hydrochloride interact with specific protein targets?" or "What are its potential off-target effects?" are commonly searched in scientific databases, reflecting its translational potential. Moreover, its role in epigenetic modulation and signal transduction pathways is an active area of investigation.

In the context of green chemistry, researchers are also evaluating sustainable synthesis routes for this compound. The push for eco-friendly solvents and catalytic methods aligns with global initiatives to reduce the environmental footprint of chemical production. Notably, the oxadiazole core’s stability under mild conditions makes it amenable to microwave-assisted synthesis, a technique gaining traction in industrial labs.

As the scientific community continues to explore CAS No. 1185299-40-4, its applications extend beyond therapeutics. For instance, its fluorescence properties are being studied for bioimaging and diagnostic probes. The compound’s ability to chelate metal ions also opens doors for material science applications, such as sensor development. These interdisciplinary opportunities underscore its versatility and long-term value in research.

In summary, {3-3-(Morpholin-4-ylcarbonyl)phenyl-1,2,4-oxadiazol-5-yl}methylamine Hydrochloride represents a multifaceted molecule with broad implications across pharmaceuticals, biotechnology, and materials engineering. Its structural elegance and functional adaptability ensure its place in cutting-edge research, answering pressing questions in modern science while adhering to sustainable practices.